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Compound of Interest

Compound Name: (1-Isothiocyanatoethyl)benzene

Cat. No.: B1670803

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data
and handling procedures for (1-Isothiocyanatoethyl)benzene. The information is intended to
equip researchers, scientists, and drug development professionals with the necessary
knowledge to handle this compound safely and effectively in a laboratory setting. This guide
consolidates data from various safety data sheets and chemical suppliers, presenting it in a
clear and accessible format.

Chemical Identification and Physical Properties

(1-Isothiocyanatoethyl)benzene, also known as a-methylbenzyl isothiocyanate, is an organic
compound with the molecular formula CoHoNS.[1] It is characterized by the presence of an
isothiocyanate group attached to an ethylbenzene backbone. It is a colorless to pale yellow
liquid with a pungent odor.[2] Due to its hydrophobic benzene ring, it has limited solubility in
water but is soluble in organic solvents.[2]

Table 1: Physical and Chemical Properties of (1-Isothiocyanatoethyl)benzene and Related
Compounds
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Property Value Compound Source
1-
Molecular Formula CoHoNS Isothiocyanatoethyl)be  [1]
nzene
1-
Molecular Weight 163.23 g/mol Isothiocyanatoethyl)be  [1]
nzene
1-
Colorless to pale ]
Appearance o Isothiocyanatoethyl)be  [2]
yellow liquid
nzene
1-
Density 1.06 g/cm3 Isothiocyanatoethyl)be  [1]
nzene

R)-(-)-1-Phenylethyl
Boiling Point 126 °C ( ) (_) yiery [3]
isothiocyanate

R)-(-)-1-Phenylethyl
Flash Point 103 °C ( ) (_) Yy [3]
isothiocyanate

Hazard Identification and Classification

(1-Isothiocyanatoethyl)benzene is classified as a hazardous substance. It is harmful if
swallowed, in contact with skin, or if inhaled.[1] It is also known to cause skin and eye irritation.

[1]

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L
Irritation irritation
H334: May cause allergy or
Respiratory Sensitization Category 1 asthma symptoms or breathing
difficulties if inhaled
) L H317: May cause an allergic
Skin Sensitization Category 1 ] ]
skin reaction
Specific Target Organ Toxicity - H335: May cause respiratory
) Category 3 o
Single Exposure irritation

Note: Classifications are based on available data for (1-lsothiocyanatoethyl)benzene and its
isomers.

Toxicological Data

Quantitative toxicity data for (1-lsothiocyanatoethyl)benzene is limited. However, data for the
closely related compound, phenethyl isothiocyanate, provides valuable insight into its potential
toxicity.

Table 3: Acute Toxicity Data for Phenethyl Isothiocyanate
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Route Species Value Source
Oral LD50 Mouse 700 mg/kg [4]
Subcutaneous LD50 Mouse 150 mg/kg [4]
Intraperitoneal LD50 Mouse 100 mg/kg [4]
Intraperitoneal LD50 Rat 100 mg/kg [4]

Safe Handling and Storage

Proper handling and storage procedures are critical to ensure the safety of laboratory

personnel and to maintain the integrity of the compound.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling (1-

Isothiocyanatoethyl)benzene. The following PPE is recommended:

o Eye/Face Protection: Chemical safety goggles or a face shield.

« Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.

» Respiratory Protection: A NIOSH-approved respirator with an organic vapor cartridge is

recommended, especially when working in poorly ventilated areas or with heated material.
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Handling

if no spill .
»| No Spill
if spill

Conduct Risk Handle Compound [-==-=---————-——-—- Spill Occurs Evacuate Area Ventilate Absorb Spill Dispose of Waste
Assessment | | o R e

Personal Protective Equipment

Safety Goggles/
Face Shield
Chemical-Resistant
Gloves
_________________________
i Respirator

Pre-Handling Emergency Response

Click to download full resolution via product page
Recommended PPE and Spill Response Workflow.

Engineering Controls

Work with (1-Isothiocyanatoethyl)benzene should be conducted in a well-ventilated area,

preferably within a chemical fume hood.

Storage
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Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[3] It
should be stored away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
First-Aid Measures

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Hazardous Combustion Products: Combustion may produce toxic fumes of carbon oxides,
nitrogen oxides, and sulfur oxides.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Experimental Protocols

While specific experimental protocols for (1-lIsothiocyanatoethyl)benzene are not readily
available in the searched literature, protocols for the structurally similar phenethyl
isothiocyanate (PEITC) can be adapted. Researchers should perform a thorough risk
assessment and optimization for their specific application.

General Synthesis of Isothiocyanates
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A common method for the synthesis of isothiocyanates involves the reaction of a primary amine
with thiophosgene in the presence of a base.

Solvent (e.g., Dichloromethane)

Reaction ‘Work-up Product

Combine Reactants }—» Stir at Room Temperature }—» Wash with Water }—» Dry Organic Layer }—» Evaporate Solvent }—»

Base (e.g., Triethylamine)

(1-Isothiocyanatoethyl)benzene

Thiophosgene
1-Phenylethylamine

Click to download full resolution via product page

General workflow for the synthesis of isothiocyanates.

In Vitro Cell Viability Assay (MTT Assay) - Adapted from
PEITC Protocols

This protocol is a general guideline and should be optimized for the specific cell line and
experimental conditions.

o Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to
adhere overnight.

o Treatment: Treat the cells with varying concentrations of (1-lsothiocyanatoethyl)benzene
(dissolved in a suitable solvent like DMSO) for the desired time period (e.g., 24, 48 hours).
Include a vehicle control (solvent only).
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o MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the
formation of formazan crystals.

» Solubilization: Add a solubilization solution (e.g., DMSO or a specialized reagent) to dissolve
the formazan crystals.

e Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm)
using a microplate reader.

o Data Analysis: Calculate cell viability as a percentage of the vehicle control.

Disposal Considerations

Dispose of waste material in accordance with local, state, and federal regulations. This
compound should not be allowed to enter drains or waterways.

Disclaimer: This document is intended as a guide and does not replace a formal risk
assessment. All laboratory personnel should be thoroughly trained in the safe handling of
hazardous chemicals and should consult the most up-to-date Safety Data Sheet (SDS)
provided by the supplier before using (1-Isothiocyanatoethyl)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1670803#1-isothiocyanatoethyl-benzene-material-
safety-data-sheet-msds-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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